Cas no 1804423-07-1 (Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate)

Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate is a pyridine-based ester derivative with a difluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The presence of both cyano and difluoromethyl groups enhances its utility as an intermediate in pharmaceuticals and agrochemicals, enabling selective functionalization. The methyl ester moiety provides versatility for further transformations, such as hydrolysis or amidation. Its structural features, including the electron-withdrawing cyano group and the lipophilic difluoromethyl group, contribute to improved metabolic stability in bioactive compounds. This compound is particularly valuable in the development of fluorinated heterocycles, where precise control over electronic and steric properties is required.
Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate structure
1804423-07-1 structure
Product Name:Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate
CAS No:1804423-07-1
MF:C11H10F2N2O2
MW:240.206109523773
CID:4878547
Update Time:2025-10-30

Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate
    • Inchi: 1S/C11H10F2N2O2/c1-6-8(11(12)13)3-7(5-14)15-9(6)4-10(16)17-2/h3,11H,4H2,1-2H3
    • InChI Key: HEFFUNRQAKMFAY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)N=C(CC(=O)OC)C=1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 327
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63

Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029039334-250mg
Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate
1804423-07-1 95%
250mg
$999.60 2022-04-02
Alichem
A029039334-500mg
Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate
1804423-07-1 95%
500mg
$1,718.70 2022-04-02
Alichem
A029039334-1g
Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate
1804423-07-1 95%
1g
$2,779.20 2022-04-02

Additional information on Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate

Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate: A Comprehensive Overview

Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS No. 1804423-07-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in advanced chemical synthesis and material engineering. The molecule's structure includes a pyridine ring with substituents such as a cyano group, a difluoromethyl group, and a methyl group, making it a versatile building block for further chemical modifications.

The cyano group attached to the pyridine ring contributes to the compound's electronic properties, enhancing its ability to participate in various chemical reactions. Similarly, the difluoromethyl group introduces fluorine atoms, which are known for their strong electronegativity and ability to influence the reactivity of the molecule. The methyl group further stabilizes the structure and adds flexibility to the compound's reactivity. These features make Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the role of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its use in creating high-performance polymers and coatings that exhibit improved thermal stability and mechanical strength. The presence of fluorine atoms in the structure also makes it a candidate for applications in fluorinated materials, which are increasingly sought after in electronics and aerospace industries due to their unique thermal and chemical resistance.

In addition to its material science applications, Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate has shown promise in medicinal chemistry. Its ability to act as a precursor for bioactive molecules has led to investigations into its potential as an intermediate in drug discovery processes. The compound's structure allows for easy modification, enabling chemists to explore various substitution patterns that could lead to new therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a series of carefully controlled reactions that ensure high purity and structural integrity. Recent advancements in catalytic methods and green chemistry practices have made the production process more efficient and environmentally friendly. These improvements have not only reduced production costs but also minimized the environmental footprint associated with manufacturing this compound.

From an analytical standpoint, Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided detailed insights into its molecular structure, confirming the positions of substituents on the pyridine ring and validating its proposed mechanism of action in various chemical reactions.

Looking ahead, the versatility of Methyl 6-cyano-4-(difluoromethyl)-3-methylpyridine-2-acetate suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its unique combination of functional groups positions it as a key player in the development of next-generation materials and compounds with unprecedented properties.

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